Cas no 125056-69-1 (Benzonitrile,4-[[1,2,3,6-tetrahydro-3-[(2-hydroxyethoxy)methyl]-5-methyl-2,6-dioxo-4-pyrimidinyl]thio]-)

• Product Name: Benzonitrile,4-[[1,2,3,6-tetrahydro-3-[(2-hydroxyethoxy)methyl]-5-methyl-2,6-dioxo-4-pyrimidinyl]thio]-
• CAS No: 125056-69-1
• MF: C₁₅H₁₅N₃O₄S
• MW: 333.362302064896
• CID: 212618
• PubChem ID: 453712
• Update Time: 2025-04-19

Benzonitrile,4-[[1,2,3,6-tetrahydro-3-[(2-hydroxyethoxy)methyl]-5-methyl-2,6-dioxo-4-pyrimidinyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-[[1,2,3,6-tetrahydro-3-[(2-hydroxyethoxy)methyl]-5-methyl-2,6-dioxo-4-pyrimidinyl]thio]-
• 4-[3-(2-hydroxyethoxymethyl)-5-methyl-2,6-dioxopyrimidin-4-yl]sulfanylbenzonitrile
• 6-((4-Cyanophenyl)thio)-1-((2-hydroxyethoxy)methyl)thymine
• 6-[(4-Cyanophenyl)thio]-1-[(2-hydroxyethoxy)methyl]thymine
• 4-[3-(2-hydroxyethoxymethyl)-5-methyl-2,6-dioxo-pyrimidin-4-yl]sulfanylbenzonitrile
• CHEMBL116556
• 4'-CNHEPT
• 125056-69-1
• DTXSID70154600

• Inchi： 1S/C15H15N3O4S/c1-10-13(20)17-15(21)18(9-22-7-6-19)14(10)23-12-4-2-11(8-16)3-5-12/h2-5,19H,6-7,9H2,1H3,(H,17,20,21)
• InChI Key： YCFRNZGEEGRPEH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C#N)=CC=1)C1=C(C)C(NC(N1COCCO)=O)=O

Computed Properties

• Exact Mass: 333.07845
• Monoisotopic Mass: 333.078327
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 128
• XLogP3: 0.8

Experimental Properties

• Density: 1.44
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.656
• PSA: 102.66